Cas no 10133-81-0 (9H-Thioxanthene, 10-oxide)

• Product name: 9H-Thioxanthene, 10-oxide
• CAS No: 10133-81-0
• MF: C₁₃H₁₀OS
• MW: 214.2829
• CID: 1128756
• PubChem ID: 5324695

9H-Thioxanthene, 10-oxide Chemical and Physical Properties

Names and Identifiers

• 9H-Thioxanthene, 10-oxide
• Thioxanthen-10-oxid
• CHEMBL79641
• SCHEMBL36333
• DTXSID00415933
• 10H-dibenzo[b,e]thiopyran 5-oxide
• 9H-thioxanthene 10-oxide
• InChI=1/C13H10OS/c14-15-12-7-3-1-5-10(12)9-11-6-2-4-8-13(11)15/h1-8H,9H
• 10133-81-0

• Inchi： InChI=1S/C13H10OS/c14-15-12-7-3-1-5-10(12)9-11-6-2-4-8-13(11)15/h1-8H,9H2
• InChI Key： PKICNJBYRWRABI-UHFFFAOYSA-N
• SMILES： C1C2=CC=CC=C2S(=O)C3=CC=CC=C31

Computed Properties

• Exact Mass: 214.0453
• Monoisotopic Mass: 214.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3Ų
• XLogP3: 2.7

Experimental Properties

• PSA: 17.07
• LogP: 3.62320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiopyrans 1-benzothiopyrans Thioxanthenes